methyl (2R)-3-(1H-indol-3-yl)-2-(pyridin-2-ylformamido)propanoate
Overview
Description
Methyl (2R)-3-(1H-indol-3-yl)-2-(pyridin-2-ylformamido)propanoate (hereafter referred to as MIPF) is a synthetic compound belonging to the family of indole derivatives. It has been studied for its potential applications in medicinal chemistry and drug design. MIPF has been found to have a variety of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. In addition, it has been used as a tool to study the effects of various environmental factors on the structure and function of proteins.
Mechanism of Action
The mechanism of action of MIPF is not fully understood. However, it is believed that it binds to certain proteins in the cell and modulates their activity. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It has also been shown to inhibit the activity of certain transcription factors, such as NF-κB.
Biochemical and Physiological Effects
MIPF has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and antitumor effects. It has also been shown to have neuroprotective effects and to modulate the release of neurotransmitters. In addition, it has been shown to have anti-apoptotic and anti-angiogenic effects.
Advantages and Limitations for Lab Experiments
The advantages of using MIPF in laboratory experiments include its ease of synthesis, availability of a wide range of concentrations, and its ability to modulate various cellular processes. The limitations of using MIPF in laboratory experiments include its potential for toxicity and its lack of specificity for certain proteins.
Future Directions
For research on MIPF include further investigation into its mechanism of action, its potential for toxicity, and its ability to modulate various cellular processes. In addition, further research could be conducted to investigate the effects of MIPF on various diseases and disorders. Furthermore, further research could be conducted to investigate the effects of MIPF on the structure and function of proteins. Finally, further research could be conducted to investigate the potential applications of MIPF in drug design and medicinal chemistry.
Synthesis Methods
MIPF can be synthesized from the reaction of 2-chloro-3-indolylformamido propanoic acid with pyridine in the presence of anhydrous potassium carbonate. The reaction is carried out at a temperature of 100°C for 2 hours. The yield of the reaction is approximately 80%.
Scientific Research Applications
MIPF has been used in a variety of scientific research applications. It has been used to study the effects of environmental factors on the structure and function of proteins. It has also been used to study the effects of oxidative stress on cellular processes. In addition, it has been used to investigate the effects of drugs on the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2R)-3-(1H-indol-3-yl)-2-(pyridin-2-ylformamido)propanoate involves the reaction of 2-pyridinecarboxaldehyde with methyl (2R)-3-aminopropanoate to form the intermediate, which is then reacted with 3-(1H-indol-3-yl)propanoic acid to form the final product.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "methyl (2R)-3-aminopropanoate", "3-(1H-indol-3-yl)propanoic acid" ], "Reaction": [ "Step 1: React 2-pyridinecarboxaldehyde with methyl (2R)-3-aminopropanoate in the presence of a reducing agent such as sodium borohydride to form the intermediate.", "Step 2: React the intermediate with 3-(1H-indol-3-yl)propanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the final product, methyl (2R)-3-(1H-indol-3-yl)-2-(pyridin-2-ylformamido)propanoate." ] } | |
CAS RN |
1212101-47-7 |
Product Name |
methyl (2R)-3-(1H-indol-3-yl)-2-(pyridin-2-ylformamido)propanoate |
Molecular Formula |
C18H17N3O3 |
Molecular Weight |
323.3 |
Purity |
95 |
Origin of Product |
United States |
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